3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H14N2O2S/c1-10-6-7-13-14(8-10)21-16(17-13)18-15(19)11-4-3-5-12(9-11)20-2/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: CAULMPCRVFAFAN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a benzothiazole derivative that has been synthesized using various methods.

Scientific Research Applications

Antidiabetic Agents

A study focused on the synthesis of benzamide derivatives, identifying compounds with potential as antidiabetic agents. One such compound, structurally related to 3-methoxy-N-(6-methyl-1,3-benzothiazol-2-yl)benzamide, showed promise for the treatment of diabetes mellitus due to its antihyperglycemic properties (Nomura et al., 1999).

Liquid Crystal Synthesis

Another study explored the synthesis of new liquid crystals with a benzothiazole core, highlighting the role of benzothiazole derivatives in creating materials with specific mesomorphic properties. These findings are relevant to materials science and the development of advanced display technologies (Ha et al., 2010).

Alzheimer's Disease Treatment

Research into the development of selective histone deacetylase 6 inhibitors utilized benzamide derivatives, demonstrating their potential in ameliorating Alzheimer's disease phenotypes. This highlights the therapeutic applications of benzamide compounds in neurodegenerative disease research (Lee et al., 2018).

Antimicrobial Activity

A study on novel benzothiazole derivatives revealed their synthesis and antimicrobial activity, indicating the usefulness of these compounds in developing new antimicrobial agents. This research contributes to the ongoing search for effective treatments against resistant microbial strains (Badne et al., 2011).

Anti-inflammatory and Analgesic Agents

Benzamide compounds derived from visnaginone and khellinone were studied for their anti-inflammatory and analgesic properties. The research demonstrates the potential of benzamide derivatives as COX-1/COX-2 inhibitors, which could lead to the development of new therapeutic agents for treating inflammation and pain (Abu‐Hashem et al., 2020).

Supramolecular Gelators

The role of methyl functionality and S⋯O interaction in the gelation behavior of N-(thiazol-2-yl)benzamide derivatives was investigated, contributing to the understanding of non-covalent interactions in supramolecular chemistry and the design of gel materials (Yadav & Ballabh, 2020).

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .

Mode of Action

It’s known that similar compounds interact with their targets and cause significant changes . More research is needed to elucidate the specific interactions of this compound with its targets.

Biochemical Pathways

Compounds with similar structures have been shown to exhibit anti-tubercular activity, suggesting they may affect pathways related totuberculosis infection .

Result of Action

Similar compounds have shown significant activity againstMycobacterium tuberculosis H37Ra , suggesting potential anti-tubercular effects .